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Compound of Interest

Compound Name: Propisochlor

Cat. No.: B166880

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed information and protocols for the formulation,
characterization, and application of Propisochlor as an Emulsifiable Concentrate (EC).
Propisochlor is a selective, pre-emergence herbicide belonging to the chloroacetamide class,
primarily used for the control of annual grasses and certain broadleaf weeds in various crops.
[1][2][3] The EC formulation allows for the effective dispersion of the water-insoluble active
ingredient in water for spray applications.[1]

Propisochlor: Physicochemical Properties

Understanding the properties of the active ingredient is crucial for formulation development.
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Property

Value

Reference

Chemical Name

2-chloro-N-(2-ethyl-6-
methylphenyl)-N-[(propan-2-

yloxy)methyllacetamide

[4]115]

CAS Number 86763-47-5 [2][3][4]

Molecular Formula C15H22CINO2 [41[5]

Molecular Weight 283.80 g/mol [4115]
Pure: Colorless liquid;

Appearance ) o [3]
Technical: Brown liquid

Density 1.097 g/cm3 [6]

Melting Point 21.6 °C [3]

Water Solubility

184 mg/L at 20 °C

[6]

Solubility in Organic Solvents

Soluble in most organic

solvents

[3]

Mode of Action

Inhibition of very-long-chain
fatty acids (VLCFASs), leading
to the inhibition of cell division.
Absorbed by the shoots of

germinating plants.

[5]

Representative Formulation of Propisochlor 720 g/L

EC

While specific proprietary formulations are confidential, a representative formulation for a high-

concentration Propisochlor EC can be constructed based on common components found in

similar chloroacetamide herbicide ECs and patent literature. This example is for developmental

purposes.
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Representative

Component Function .
Composition (% wiw)

Propisochlor (92% Technical) Active Ingredient ~78.3%
Aromatic Hydrocarbon Solvent

Solvent ~10 - 15%
(e.g., Solvesso™ 200)
Anionic Emulsifier (e.qg.,
Calcium Dodecylbenzene Emulsifier (for spontaneity) ~3-5%
Sulfonate)
Non-ionic Emulsifier (e.g., - N

] Emulsifier (for stability) ~3-5%

Castor oil ethoxylate)
Stabilizer/Adjuvant (e.g., -

Stabilizer ~1-2%

Epoxidized Soybean QOil)

Experimental Protocols
Preparation of Propisochlor 720 g/L EC (Lab Scale)

This protocol describes the preparation of a 100 mL batch of the representative formulation.
Materials and Equipment:

o Propisochlor technical grade (92% purity)

e Aromatic hydrocarbon solvent

 Anionic and non-ionic emulsifiers

» Stabilizer

e 250 mL glass beaker

e Magnetic stirrer and stir bar

e Pipettes and graduated cylinders

© 2025 BenchChem. All rights reserved. 3/12 Tech Support


https://www.benchchem.com/product/b166880?utm_src=pdf-body
https://www.benchchem.com/product/b166880?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b166880?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Methodological & Application

Check Availability & Pricing

e Analytical balance

Procedure:

e In the 250 mL beaker, weigh the required amount of the aromatic hydrocarbon solvent.
o Place the beaker on the magnetic stirrer and begin gentle agitation.

e Slowly add the weighed amount of technical Propisochlor to the solvent.

 Stir the mixture until the active ingredient is completely dissolved. This may take 20-30
minutes.

¢ Add the specified amounts of the anionic and non-ionic emulsifiers to the mixture.
e Add the stabilizer to the formulation.
o Continue stirring for an additional 15-20 minutes to ensure a homogenous mixture.

o Transfer the final formulation to a suitable storage container.
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EC Formulation Workflow
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Propisochlor EC Formulation Workflow
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Quality Control Protocols

This test evaluates the ability of the EC to form a stable emulsion upon dilution with water.

Materials and Equipment:

Propisochlor EC formulation

CIPAC standard hard water D

100 mL graduated cylinders with stoppers

Water bath maintained at 30°C + 1°C

Timer

Procedure:

Pour 95 mL of CIPAC standard hard water D into a 100 mL graduated cylinder.
e Add 5 mL of the Propisochlor EC formulation to the cylinder.

o Stopper the cylinder and invert it 10-30 times to ensure thorough mixing.

e Place the cylinder in the water bath at 30°C.

o Observe and record the amount of cream or oil separation at the top and/or sediment at the
bottom at specified time intervals (e.g., 30 minutes, 1 hour, 2 hours).[7]

» A stable formulation should show minimal to no separation within the test period.

This test assesses the chemical and physical stability of the formulation under elevated
temperature conditions.

Materials and Equipment:
e Propisochlor EC formulation in a sealed container

e Oven maintained at 54°C + 2°C
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e Equipment for emulsion stability testing

Procedure:

e Place a sealed sample of the Propisochlor EC in the oven at 54°C for 14 days.
» After the storage period, allow the sample to cool to room temperature.

 Visually inspect the sample for any signs of crystallization, phase separation, or significant
changes in color or viscosity.

o Re-evaluate the formulation's properties, including active ingredient content and emulsion
stability, to check for degradation.

This protocol evaluates the formulation's stability at low temperatures.

Materials and Equipment:

e Propisochlor EC formulation in a sealed, clear container

e Freezer or cold chamber maintained at 0°C £ 2°C

Procedure:

o Place a sealed sample of the Propisochlor EC in the cold chamber at 0°C for 7 days.
» After the storage period, remove the sample and allow it to return to room temperature.

 Visually inspect the sample for any crystal formation or phase separation. A stable
formulation should remain a clear, homogenous liquid.
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Quality Control Testing Workflow

Propisochlor EC Formulation
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Quality Control Testing Workflow

Efficacy and Application Protocols
Efficacy Data Summary

Field trials have demonstrated the efficacy of Propisochlor 720 g/L EC for pre-emergence

weed control.
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Target Weed Application Rate (g .
) ) Control Efficacy Reference
Species a.i./ha)
o ) Efficient control up to
Brachiaria plantaginea 1008 - 1152 [8]
45 days
S ] ] Efficient control up to
Digitaria horizontalis 1008 - 1152 [8]
45 days
o Efficient control up to
Eleusine indica 1008 - 1152 [8]
45 days
o Efficient control up to
Amaranthus viridis 1008 - 1152 [8]
45 days
_ _ Efficient control up to
Bidens pilosa 1008 - 1152 [8]
45 days
Various annual
Good to excellent
grasses and broadleaf 1800 - 2160 [9]
] weed control
weeds in green peas
Various weeds in 2160 (3.0 L/ha of 720 ) ]
Very high efficacy [10]

winter oilseed rape

EC)

Protocol for a Pre-emergence Herbicide Field Trial

This protocol outlines a general procedure for evaluating the efficacy of a Propisochlor EC

formulation in a field setting.

Objective: To determine the efficacy of different application rates of Propisochlor 720 g/L EC

on the control of target weed species and to assess crop safety.

Experimental Design:

e Design: Randomized Complete Block Design (RCBD).

» Replications: 4.

o Plot Size: To be determined based on equipment and site, e.g., 2m x 5m.
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e Treatments:

o

Untreated Control (weedy check)

[¢]

Propisochlor 720 EC at a low rate (e.g., 1080 g a.i./ha)

o

Propisochlor 720 EC at a medium rate (e.g., 1440 g a.i./ha)

[e]

Propisochlor 720 EC at a high rate (e.g., 2160 g a.i./ha)

o

A standard commercial herbicide for comparison.
Procedure:

o Site Selection: Choose a field with a known history of uniform infestation of the target weed
species.[11]

e Plot Layout: Mark out the plots according to the experimental design, ensuring buffer zones
between plots to prevent spray drift.

o Application:
o Calibrate the sprayer to deliver the correct volume of water (e.g., 200 L/ha).[12]

o Prepare the spray solutions for each treatment by diluting the required amount of
Propisochlor EC in water.

o Apply the treatments uniformly to the soil surface before the emergence of the crop and
weeds.

e Data Collection:

o Weed Control: At regular intervals (e.g., 14, 28, and 45 days after application), assess
weed control using visual ratings (0% = no control, 100% = complete control) and/or by
counting the number of weeds per unit area (e.g., a 0.25 m? quadrat).

o Crop Phytotoxicity: Visually assess the crop for any signs of injury (e.g., stunting,
chlorosis, necrosis) at the same intervals as the weed control assessment, using a similar

© 2025 BenchChem. All rights reserved. 10/12 Tech Support


https://www.benchchem.com/product/b166880?utm_src=pdf-body
https://www.benchchem.com/product/b166880?utm_src=pdf-body
https://www.benchchem.com/product/b166880?utm_src=pdf-body
http://www.peaceforageseed.ca/pdf/research_updates/3%20Weed%20Control%20&%20Herbicides/Guidelines%20for%20the%20conduct%20of%20chemical%20weed%20control%20trials%20in%20forage%20grasses%20grown%20for%20seed.pdf
https://www.agrii.co.uk/news-and-media/news/optimising-your-pre-emergence-herbicide-application-a-guide-for-autumn/
https://www.benchchem.com/product/b166880?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b166880?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Methodological & Applicat?qn

Check Availability & Pricing

rating scale.

o Yield: At the end of the growing season, harvest the crop from a designated area within
each plot and measure the yield.

» Data Analysis: Analyze the collected data using appropriate statistical methods (e.g.,
ANOVA) to determine significant differences between treatments.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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